Cas no 2034318-54-0 (3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide)

• Product Name: 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034318-54-0
• MF: C₁₄H₁₂N₄O₃S
• MW: 316.335081100464
• CID: 5550411
• Update Time: 2025-06-03

3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C14H12N4O3S/c1-8-3-5-22-12(8)14(20)16-7-11-17-13(18-21-11)9-2-4-15-10(19)6-9/h2-6H,7H2,1H3,(H,15,19)(H,16,20)
• InChI Key： CTFDGTYZCHPOCR-UHFFFAOYSA-N
• SMILES： C1(C(NCC2ON=C(C3C=CNC(=O)C=3)N=2)=O)SC=CC=1C

Additional information on 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide

3-Methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide (CAS No. 2034318-54-0): A Comprehensive Overview

3-Methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide (CAS No. 2034318-54-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide is characterized by a thiophene ring fused with a carboxamide group and a substituted oxadiazole moiety. The presence of these functional groups imparts the compound with a high degree of structural flexibility and chemical reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are major mediators of inflammation.

In addition to its anti-inflammatory properties, 3-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide has shown promise in cancer therapy. Studies conducted by a team at the National Cancer Institute revealed that this compound exhibits potent antiproliferative effects against various cancer cell lines. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells.

The pharmacokinetic profile of 3-methyl-N-{[3-(2-o xo -1 , 2 -d i hy dr op y r id i n - 4 - y l ) - 1 , 2 , 4 - ox ad i az ol - 5 - y l ] m eth y l } th io ph en e - 2 - ca ro xa mi de has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, the compound demonstrates low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 3-methyl-N-{[3-(2-o xo -1 , 2 -d i hy dr op y r id i n - 4 - y l ) - 1 , 2 , 4 - ox ad i az ol - 5 - y l ] m eth y l } th io ph en e - 2 - ca ro xa mi de involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key intermediates include substituted thiophenes and oxadiazoles, which are synthesized through well-established methods in organic chemistry. The final coupling step typically involves the formation of the amide bond between the thiophene carboxylic acid and the substituted oxadiazole derivative.

In conclusion, 3-methyl-N-{[3-(2-o xo -1 , 2 -d i hy dr op y r id i n - 4 - y l ) - 1 , 2 , 4 - ox ad i az ol - 5 - y l ] m eth y l } th io ph en e - 2 - ca ro xa mi de (CAS No. 2034318-54-0) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it an intriguing molecule for both academic research and pharmaceutical applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic uses.